Diallyl sulfide

• IUPAC Name: 3-prop-2-enylsulfanylprop-1-ene
• InChI: InChI=1S/C6H10S/c1-3-5-7-6-4-2/h3-4H,1-2,5-6H2
• InChI Key: UBJVUCKUDDKUJF-UHFFFAOYSA-N
• Canonical SMILES: C=CCSCC=C
• Molecular Formula: C6H10S
• DSSTOX Substance ID: DTXSID6060470
• Molecular Weight: 114.21 g/mol
• Physical Description: Colorless liquid with a garlic odor; [Hawley], Liquid, colourless to pale yellow liquid with garlic odour
• Boiling Point: 139 °C, 138.00 to 139.00 °C. @ 760.00 mm Hg
• Flash Point: 46.11 °C
• Solubility: Practically insoluble in water. Miscible with alcohol, chloroform, ether, carbon tetrachloride., insoluble in water; miscible in ethyl alcohol and diethyl ether
• Density: 0.888 at 27 °C/4 °C, 0.887-0.892
• Vapor Pressure: 9.22 [mmHg], 9.22 mm Hg at 25 °C
• Mechanism of Action: Diallyl sulfide (DAS) ... Can induce the expression of heme oxygenase-1 (HO-1), which plays a critical role in the cell defense system against oxidative stress. DAS causes a dose- and time-dependent increase of HO-1 protein and mRNA level without toxicity in HepG2 cells. DAS-induced HO-1 protein expression is dependent on newly synthesized mRNA and newly synthesized protein. DAS increases Nrf2 protein expression, nuclear translocation, and DNA-binding activity. The MAP kinase ERK is activated by DAS. Both ERK and p38 pathways play an important role in DAS-induced Nrf2 nuclear translocation and ho-1 gene activation. DAS stimulates a transient increase of reactive oxygen species (ROS). N-Acetyl-cysteine blocked this increase of ROS production as well as DAS-induced ERK activation, Nrf2 protein expression and nuclear translocation, and ho-1 gene activation. The increase in HO-1 produced by DAS protected the HepG2 cells against toxicity by hydrogen peroxide or arachidonic acid. These results suggest that DAS induces ho-1 through production of ROS, and Nrf2 and MAPK (ERK and p38) mediate this induction. Induction of ho-1 may play a role in the protective effects of DAS., ... The pharmacologic role of /diallyl sulfide/ DAS in prevention and treatment of cancer is well documented in the literature, but its molecular mechanism of action is not yet well defined. In the present study, modulation in p53 expression by topical application of DAS was recorded in 7,12-dimethylbenz[a]anthracene (DMBA)-induced skin tumors in Swiss albino mice. Western blot analysis and immunohistochemical protein detection, combined with multivariable flow cytometry, show that DAS application induces the expression of the wild-type (wt) p53 and down-regulates the expression of mutant (mut) p53. Immunoblotting analysis of tumors showed significant increase in levels of wtp53 by DAS application, whereas for mutp53 the DMBA-induced levels of protein were found to reduce to near normal levels with DAS application. The quantitative analysis of immunostained skin/tumor sections using image analysis and quantitative stereology showed 66.6% and 54.2% increases in wtp53 levels and 53.4% and 44.3% decreases in mutp53 levels in animals where DAS was applied 1 hour prior to or 1 hour after DMBA application, respectively. Flow cytometric analysis further confirmed modulation of wtp53 and mutp53 protein in DAS-supplemented tumors. The increase in the expression of wt tumor suppressor gene protein p53 was accompanied by elevation of the levels of cyclin-dependent kinase inhibitor p21/waf1. The percentage increase in the levels of p21/waf1 was found to be 72.9% and 61.3%, respectively, in DAS-supplemented groups before and after administration. These results thus show that DAS is a potential chemopreventive agent capable of modulating and regulating the tumor suppressor p53 along with its downstream effective molecule, p21/waf1. Thus, DAS can be a potential chemopreventive agent against skin tumor development., ... Oxidation of LDL (Ox-LDL) promotes vascular dysfunction, enhances the production and release of inflammatory mediators such as reactive oxygen species and contribute to the initiation and progression of atherosclerosis. In addition, Ox-LDL enhances the production and release of tumor necrosis factor (TNF-alpha), interleukin (IL)-6, arachidonic acid metabolites and nitric oxide (NO) that are responsible for various human pathologies including cancer. Organosulfur compounds (OSC) from alliaceae modulate the glutathione (GSH) redox cycle and inhibits NFkappa-B activation in human T cells. ..., Diallyl sulfide (DAS) ... is sequentially converted to diallyl sulfoxide (DASO) and diallyl sulfone (DASO2) by cytochrome P450 2E1 (CYP2E1). These compounds have been shown to reduce the incidence of a multitude of chemically induced tumors in animal models. The impediment of phase I activation of these carcinogens is hypothesized to be accountable for the reduction in tumor incidence. Indeed, DAS, DASO and DASO2 are competitive inhibitors of CYP2E1. DASO2, in addition, is a suicide inhibitor of CYP2E1. These compounds have been shown to reduce carbon tetrachloride-, N-nitrosodimethylamine- and acetaminophen-induced toxicity in rodents. All three chemicals are substrates for CYP2E1. The protective effect was observed when the organosulfur compounds were given before, during or soon after chemical treatment. DAS and DASO2 inhibited the bioactivation of 4-(methylnitrosamino)-1-(3-pyridyl)-1-butanone (NNK) and related lung tumorigenesis in A/J mice. Because CYP2E1 does not play a key role in NNK activation, the inhibition of other CYP enzymes active in NNK metabolism is likely. DAS also has been shown to induce other CYP and phase II enzymes as well as decrease hepatic catalase activity. All of these effects are observed at concentrations much higher than what is normally ingested by humans., For more Mechanism of Action (Complete) data for ALLYL SULFIDE (7 total), please visit the HSDB record page.
• Color/Form: Colorless liquid
• CAS RN: 592-88-1
• Melting Point: -85 °C

Description

Diallyl sulfide is an organosulfur compound that is naturally found in garlic. It contributes to the pungent odor of crushed garlic and has been identified as an anticancer agent that may provide protection against cardiovascular disease.

Synthesis Analysis

The organic layer was extracted with ethyl acetate and washed with brine, and dried over anhydrous sodium sulfate.

Molecular Structure Analysis

Diallyl sulfide has a molecular formula of C6H10S and a molecular weight of 114.209. Its structure is also available as a 2D Mol file or as a computed 3D SD file.

Chemical Reactions Analysis

Diallyl disulfide can be readily oxidized to allicin with hydrogen peroxide or peracetic acid. Allicin in turn can hydrolyze giving diallyl disulfide and trisulfide.

Physical And Chemical Properties Analysis

Diallyl disulfide is an oil-soluble volatile organosulfur compound. It has a simple chemical structure with two sulfur atoms attached with two allyl groups. This compound contributes to the pungent aroma of garlic.

Scientific Research Applications

Anticancer Activity

Diallyl sulfide has been recognized for its potential in cancer prevention and treatment . . .

Immunomodulatory Functions

Diallyl sulfide can modulate the immune system, which is crucial for both disease prevention and therapy . .

Cardiovascular Disease Prevention

Research suggests that DAS has cardioprotective effects . .

Neuroprotective Effects

Diallyl sulfide has shown promise in neuroprotection , suggesting it could play a role in preventing or treating neuronal diseases. .

Liver Protection

Studies have indicated that DAS has antihepatotoxic properties , meaning it can protect the liver from toxins. .

Antioxidant Properties

Diallyl sulfide is known for its antioxidant capabilities , which play a role in combating oxidative stress. .

Mechanism of Action

Target of Action

Diallyl sulfide (DAS) is a natural organosulfur compound primarily obtained from Allium plants, such as garlic . It has been shown to target several key enzymes and proteins in the body. One of its primary targets is cytochrome P450 2E1 (CYP2E1) , an enzyme known for metabolizing a large number of xenobiotics, including alcohol and analgesic drugs in the liver . DAS has also been found to interact with inducible nitric oxide synthase (iNOS) and nuclear factor kappa B (NF-ĸB) .

Mode of Action

DAS interacts with its targets, leading to various changes in cellular functions. For instance, it acts as a selective inhibitor of CYP2E1 . This inhibition can reduce the production of reactive oxygen species and reactive metabolites that can cause DNA, protein, and lipid membrane damage, subsequently preventing liver damage . DAS also lowers the activation of iNOS and NF-ĸB, which can decrease the levels of early inflammatory cytokines, tumor necrosis factor (TNF)-α, and IL-1β .

Biochemical Pathways

DAS modulates several cell signaling pathways related to the pathogenesis of chronic diseases . In cancer, supplementation of DAS has been shown to retard the onset, multiplicity, and growth in cancer cell lines, and chemically induced carcinogenic models . It also attenuates the STAT3 and NF-κB pathway through PPAR-γ activation .

Pharmacokinetics

Upon oral administration, DAS is quickly metabolized in the human body. The primary metabolites identified in the plasma, stomach, urine, and liver of rats include allylmethyl sulfide (AMS), allylmercaptan (AM), allyl methyl sulfone, and allyl methyl sulfoxide .

Result of Action

The interaction of DAS with its targets and the subsequent modulation of various biochemical pathways result in a range of health-promoting effects. These include anticancer, antimicrobial, anti-angiogenic, and immunomodulatory functions . DAS can also impede oxidative stress and chronic inflammation, potentially preventing the development of chronic diseases like cancer, neuronal disorders, and cardiovascular disease .

Action Environment

The action, efficacy, and stability of DAS can be influenced by various environmental factors. Moreover, when exposed to unfavorable circumstances like high temperatures, light, and oxygen, the organosulfur components in DAS are volatile, thermodynamically unstable, and prone to deterioration, volatilization, and oxidation .

Safety and Hazards

Diallyl sulfide is considered hazardous by the 2012 OSHA Hazard Communication Standard. It is a flammable liquid and vapor and is toxic if swallowed. It causes skin irritation and serious eye irritation, and may cause an allergic skin reaction.

Q & A

A: Diallyl Sulfide (DAS) exhibits its biological activity through various mechanisms. A key target is Cytochrome P450 2E1 (CYP2E1), an enzyme involved in xenobiotic metabolism. DAS acts as a competitive inhibitor of CYP2E1, effectively reducing the enzyme's activity. [] This inhibition has several downstream consequences:

• Reduced oxidative stress: By inhibiting CYP2E1, DAS decreases the production of reactive oxygen species (ROS), which are implicated in various pathological conditions, including cancer, inflammation, and cardiovascular diseases. [, , , , ]
• Modulation of apoptosis: DAS has been shown to protect against apoptosis induced by various agents, including the carcinogen 7,12-dimethylbenz[a]anthracene (DMBA) and the toxin microcystin-LR. This protective effect is attributed to reduced ROS levels, restoration of mitochondrial transmembrane potential, and modulation of Bcl-2 family proteins involved in apoptosis regulation. [, ]
• Anti-inflammatory effects: DAS attenuates inflammation in various models, including allergic asthma and paraquat-induced lung injury. These effects are likely mediated by inhibiting the production of pro-inflammatory cytokines (e.g., TNF-α, IL-1β), adhesion molecules (e.g., ICAM-1), and nitric oxide (NO) via the NF-κB pathway. [, ]

ANone: Diallyl Sulfide is an organic sulfide compound with the following characteristics:

• Spectroscopic data: Characterization involves techniques such as ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy, which reveals structural information about the carbon backbone and the sulfur atom's environment. [] Further spectroscopic data, including infrared (IR) and mass spectrometry (MS), can provide additional structural insights.

ANone: Diallyl Sulfide exhibits specific compatibility and stability profiles:

• Solubility: It demonstrates limited solubility in aqueous solutions, necessitating formulation strategies to improve its bioavailability for therapeutic applications. []
• Stability: DAS can undergo oxidation, particularly in the presence of air and light, leading to the formation of diallyl sulfoxide and diallyl sulfone. [] Therefore, appropriate storage conditions (e.g., dark, airtight containers) are crucial to maintain its stability.
• Applications: Due to its potent flavor and aroma, DAS finds applications as a food additive. Additionally, its biological properties have garnered significant interest for potential therapeutic uses, prompting research into suitable formulations and delivery systems. [, ]

ANone: To enhance stability and overcome its inherent limitations, various strategies are employed for formulating Diallyl Sulfide:

• Liposomal encapsulation: Encapsulating DAS within liposomes improves its solubility, bioavailability, and targeted delivery to specific tissues, such as tumor sites. [, ]
• pH-sensitive liposomes: These formulations release DAS preferentially in acidic environments, such as those found in tumors, enhancing its therapeutic efficacy and minimizing off-target effects. []

ANone: Research has revealed key aspects of DAS's pharmacokinetic and pharmacodynamic profile:

• Absorption: DAS is absorbed following oral administration, though its bioavailability is limited due to its low solubility in aqueous environments. []
• Metabolism: It is primarily metabolized in the liver, with CYP2E1 playing a crucial role in its biotransformation. [] The major metabolites identified are diallyl sulfoxide and diallyl sulfone.
• Excretion: Following metabolism, the metabolites are excreted primarily in the urine. []
• In vivo activity: Animal studies demonstrate that DAS exhibits various biological activities, including chemoprevention against carcinogenesis, protection against oxidative stress, and anti-inflammatory effects. [, , ]
• Efficacy: The efficacy of DAS has been demonstrated in various animal models of diseases, including cancer, cardiovascular disease, and inflammatory conditions. [, , ]

ANone: While preclinical evidence supporting DAS's therapeutic potential is robust, clinical data in humans remain limited:

• In vitro studies: Cell culture studies demonstrate that DAS inhibits the growth of various cancer cell lines, induces apoptosis, and modulates the expression of genes involved in cell cycle regulation, inflammation, and oxidative stress. [, , ]
• Animal models: DAS exhibits promising results in preclinical models of cancer, showing protective effects against chemically induced carcinogenesis in rodents. [, , ] It also demonstrates efficacy in animal models of cardiovascular and inflammatory diseases. [, ]

• Drug interactions: DAS can interact with certain medications, particularly those metabolized by CYP2E1, potentially altering their efficacy or toxicity. []

ANone: A primary focus in DAS research revolves around its interaction with drug-metabolizing enzymes, particularly its inhibitory effects on CYP2E1:

• CYP2E1 Inhibition: DAS acts as a potent, mechanism-based inhibitor of CYP2E1. [] This inhibition stems from its metabolic conversion to metabolites that bind irreversibly to the enzyme's active site. []
• Impact on drug metabolism: This inhibitory action can significantly affect the metabolism of drugs primarily metabolized by CYP2E1, leading to alterations in their pharmacokinetic profiles and potentially influencing their efficacy and toxicity. []